1-(2,5-dimethylphenyl)-4-(4-methoxy-3-methylbenzyl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[(4-methoxy-3-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C21H28N2O/c1-16-5-6-17(2)20(13-16)23-11-9-22(10-12-23)15-19-7-8-21(24-4)18(3)14-19/h5-8,13-14H,9-12,15H2,1-4H3
• InChI Key: RWGROVASSIDNCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC(=C(C=C3)OC)C
• Molecular Formula: C21H28N2O
• Molecular Weight: 324.5 g/mol

Description

1-(2,5-dimethylphenyl)-4-(4-methoxy-3-methylbenzyl)piperazine, also known as domperidone, is a medication used to treat nausea and vomiting. It is a dopamine antagonist that works by blocking dopamine receptors in the brain and gastrointestinal tract. Domperidone has been widely used in clinical practice due to its effectiveness and safety.

Mechanism of Action

Domperidone works by blocking dopamine receptors in the brain and gastrointestinal tract. This leads to an increase in the release of acetylcholine, which stimulates gastrointestinal motility and reduces nausea and vomiting.
Biochemical and Physiological Effects:
Domperidone has been shown to have minimal systemic absorption and is primarily excreted in the feces. It has a half-life of approximately 7 hours and is metabolized in the liver. Domperidone has been shown to have no significant effects on cardiac function or the central nervous system.

Advantages and Limitations for Lab Experiments

Domperidone has several advantages for lab experiments. It is readily available and relatively inexpensive. It has also been shown to have a high degree of selectivity for dopamine receptors, making it a useful tool for studying the role of dopamine in various physiological processes. However, 1-(2,5-dimethylphenyl)-4-(4-methoxy-3-methylbenzyl)piperazine has limitations in terms of its specificity for dopamine receptors. It has been shown to have some affinity for other receptors such as serotonin and adrenergic receptors, which may affect its pharmacological effects.

Future Directions

There are several future directions for research on 1-(2,5-dimethylphenyl)-4-(4-methoxy-3-methylbenzyl)piperazine. One area of interest is the development of more selective dopamine antagonists that can be used to target specific dopamine receptors. Another area of research is the investigation of the potential use of 1-(2,5-dimethylphenyl)-4-(4-methoxy-3-methylbenzyl)piperazine in the treatment of other conditions such as Parkinson's disease and schizophrenia. Additionally, further studies are needed to elucidate the precise mechanism of action of 1-(2,5-dimethylphenyl)-4-(4-methoxy-3-methylbenzyl)piperazine and its effects on other physiological processes.
Conclusion:
In conclusion, 1-(2,5-dimethylphenyl)-4-(4-methoxy-3-methylbenzyl)piperazine is a dopamine antagonist that has been widely used in clinical practice for the treatment of nausea and vomiting. It has also been investigated for its potential use in enhancing lactation in breastfeeding mothers. Domperidone works by blocking dopamine receptors in the brain and gastrointestinal tract, leading to an increase in gastrointestinal motility and a reduction in nausea and vomiting. While 1-(2,5-dimethylphenyl)-4-(4-methoxy-3-methylbenzyl)piperazine has several advantages for lab experiments, it also has limitations in terms of its specificity for dopamine receptors. Future research on 1-(2,5-dimethylphenyl)-4-(4-methoxy-3-methylbenzyl)piperazine should focus on the development of more selective dopamine antagonists and the investigation of its potential use in the treatment of other conditions.

Synthesis Methods

Domperidone can be synthesized by reacting 1-(2,5-dimethylphenyl)piperazine with 4-(4-methoxy-3-methylbenzyl)chloride in the presence of a base such as sodium carbonate. The reaction yields 1-(2,5-dimethylphenyl)-4-(4-methoxy-3-methylbenzyl)piperazine hydrochloride, which is the salt form of the drug.

Scientific Research Applications

Domperidone has been extensively studied for its therapeutic potential in various conditions such as gastroesophageal reflux disease, diabetic gastroparesis, and chemotherapy-induced nausea and vomiting. It has also been investigated for its potential use in enhancing lactation in breastfeeding mothers. Domperidone has been shown to increase milk production by stimulating prolactin secretion from the pituitary gland.